Cas no 67762-86-1 (Siloxanes and Silicones, 3-cyanopropyl Me)

• Product Name: Siloxanes and Silicones, 3-cyanopropyl Me
• CAS No: 67762-86-1
• MF: C₅H₉*₂NOSi
• MW: 127.21656
• CID: 519099
• Update Time: 2025-06-09

Siloxanes and Silicones, 3-cyanopropyl Me Chemical and Physical Properties

Names and Identifiers

• Siloxanes and Silicones, 3-cyanopropyl Me
• CYANOPROPYLMETHYLSILOXANE - DIMETHYLSILOXANE COPOLYMER
• POLY(CYANOPROPYLMETHYLSILOXANE)
• POLY(CYANOPROPYLMETHYLSILOXANE), 800-1,400 cSt
• siloxanesandsilicones,3-cyanopropylme
• POLYCYANOPROPYLMETHYLSILOXANE, VISCOSITY 800-1400 CST.
• POLY(CYANOPROPYLMETHYLSILOXANE), 800-1,400cs

Computed Properties

• Exact Mass: 127.04537

Experimental Properties

• Density: 1 g/cm3
• Melting Point: <0°C
• Boiling Point: >205°C
• Flash Point: >110°C
• Refractive Index: 1.4586
• PSA: 33.02

Siloxanes and Silicones, 3-cyanopropyl Me Security Information

• Safety Instruction： 23-24/25
• TSCA：Yes

Additional information on Siloxanes and Silicones, 3-cyanopropyl Me

Comprehensive Overview of Siloxanes and Silicones, 3-cyanopropyl Me (CAS No. 67762-86-1)

Siloxanes and Silicones, 3-cyanopropyl Me (CAS No. 67762-86-1) is a specialized organosilicon compound widely used in industrial and consumer applications due to its unique chemical properties. This compound belongs to the broader family of cyanopropyl-functional siloxanes, which are valued for their thermal stability, flexibility, and compatibility with other materials. The presence of the 3-cyanopropyl group enhances its adhesion properties, making it a preferred choice for coatings, adhesives, and sealants.

In recent years, the demand for Siloxanes and Silicones, 3-cyanopropyl Me has surged due to its role in advanced material science. Researchers and manufacturers are increasingly focusing on sustainable silicone alternatives, and this compound has been explored for its potential in eco-friendly formulations. Its ability to reduce energy consumption during processing aligns with the global push toward green chemistry and circular economy initiatives.

One of the most frequently searched topics related to 67762-86-1 is its application in electronic encapsulation. The compound’s dielectric properties and resistance to moisture make it ideal for protecting sensitive components in flexible electronics and wearable devices. As the Internet of Things (IoT) expands, the need for reliable encapsulation materials has grown, positioning 3-cyanopropyl Me siloxanes as a critical enabler of innovation.

Another area of interest is the use of Siloxanes and Silicones, 3-cyanopropyl Me in medical-grade polymers. Its biocompatibility and low toxicity have led to applications in drug delivery systems and biomedical coatings. With the rise of personalized medicine, this compound is being studied for its potential in implantable devices and tissue engineering scaffolds.

From a manufacturing perspective, 67762-86-1 is often discussed in the context of high-performance lubricants. Its ability to withstand extreme temperatures and reduce friction makes it suitable for aerospace and automotive industries. Engineers are particularly interested in its role in electric vehicle (EV) battery thermal management, where thermal stability is paramount.

Environmental concerns have also driven research into the biodegradability of siloxanes. While traditional silicones are persistent in the environment, modified versions like 3-cyanopropyl Me siloxanes are being evaluated for improved degradation profiles. This aligns with regulatory trends favoring low-Persistent, Bioaccumulative, and Toxic (PBT) chemicals.

In summary, Siloxanes and Silicones, 3-cyanopropyl Me (CAS No. 67762-86-1) is a versatile compound with applications spanning electronics, healthcare, and sustainable manufacturing. Its unique properties and adaptability to emerging technologies ensure its relevance in a rapidly evolving industrial landscape.